Cyclopent-3-ene-1,1-dicarboxylic acid
Description
Cyclopent-3-ene-1,1-dicarboxylic acid (CPDCA) is a cyclic dicarboxylic acid that has been studied for its numerous applications in scientific research. It is a versatile compound, with a wide range of uses in the fields of organic chemistry and biochemistry. CPDCA has been used in the synthesis of a variety of compounds, as well as in the investigation of biochemical and physiological processes.
Scientific Research Applications
Synthesis of Derivatives
“Cyclopent-3-ene-1,1-dicarboxylic acid” is used in the synthesis of its derivatives. A new route was developed to design esters of gem-dicarboxylic acids of the cyclopentene series by CH alkylation of diethyl malonate with cis-1,4-dichlorobutene . Diethyl cyclopent-3-ene-1,1-dicarboxylate was reacted with dichlorocarbene . The structures of the isolated compounds were described in detail by 1H, 13C NMR spectroscopy and GC–MS .
Production of Dolasetron Mesylate
This compound is used as an intermediate in the production of dolasetron mesylate . Dolasetron is a medication used to prevent nausea and vomiting caused by chemotherapy or surgery.
properties
IUPAC Name |
cyclopent-3-ene-1,1-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O4/c8-5(9)7(6(10)11)3-1-2-4-7/h1-2H,3-4H2,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSACUPQMFWTTOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC1(C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30298074 |
Source
|
| Record name | 3-cyclopentene-1,1-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30298074 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopent-3-ene-1,1-dicarboxylic acid | |
CAS RN |
88326-51-6 |
Source
|
| Record name | 88326-51-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=120465 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-cyclopentene-1,1-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30298074 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: What is the basic structure of Cyclopent-3-ene-1,1-dicarboxylic acid?
A1: Cyclopent-3-ene-1,1-dicarboxylic acid is a cyclic organic compound featuring a five-membered ring with one double bond (cyclopentene) and two carboxylic acid groups (-COOH) attached to the same carbon atom (position 1) of the ring. []
Q2: What is the molecular formula and weight of this compound?
A2: The molecular formula of Cyclopent-3-ene-1,1-dicarboxylic acid is C7H8O4. [] Based on this formula, the molecular weight can be calculated as approximately 156.14 g/mol.
Q3: How do the molecules of Cyclopent-3-ene-1,1-dicarboxylic acid arrange themselves in the solid state?
A3: The molecules of Cyclopent-3-ene-1,1-dicarboxylic acid form zigzag chains through O—H⋯O hydrogen bonds. This means that the carboxylic acid groups of neighboring molecules interact via hydrogen bonding, creating a chained structure. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-(+)-2-[Hydroxy(diphenyl)methyl]-1-methylpyrrolidine](/img/structure/B1347552.png)
![[(Biphenyl-4-carbonyl)-amino]-acetic acid](/img/structure/B1347564.png)
![3-[(4-Methoxyphenyl)methylidene]pyrrolidin-2-one](/img/structure/B1347570.png)
